3-(Chloromethyl)-2-ethyl-6-(trifluoromethyl)pyridine

• CAS No.: 917396-31-7
• Molecular Formula: C9H9ClF3N
• Molecular Weight: 223.62 g/mol
• IUPAC Name: 3-(chloromethyl)-2-ethyl-6-(trifluoromethyl)pyridine
• InChI: InChI=1S/C9H9ClF3N/c1-2-7-6(5-10)3-4-8(14-7)9(11,12)13/h3-4H,2,5H2,1H3
• InChI Key: IIPYNPCHGKFLIH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=N1)C(F)(F)F)CCl

Description

3-(Chloromethyl)-2-ethyl-6-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C9H9ClF3N and its molecular weight is 223.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared from (Z)-4-amino-1,1,1-trifluorobut-3-en-2-one and methyl 3-oxopentanoate analogously to the way 3-(chloromethyl)-2-methyl-6-(trifluoromethyl)pyridine was prepared from (Z)-4-amino-1,1,1-trifluorobut-3-en-2-one and methyl acetoacetate in three steps: 1. TFA-mediated cyclocondensation to methyl 2-ethyl-6-(trifluoromethyl)nicotinate (HPLC/MS: retention time=3.2 min, [M+H]30 =234); 2. reduction with lithium aluminum hydride to (2-ethyl-6-(trifluoromethyl)pyridin-3-yl)methanol (HPLC/MS: retention time=2.4 min, [M+H]+=206); and 3. reaction with SOCl2 to afford the title compound (HPLC/MS: retention time=3.3 min, [M+H]30 =224).